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Compound of Interest

Compound Name:
Chloromethyldimethylisopropoxysil

ane

Cat. No.: B098121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of (Chloromethyl)isopropoxydimethylsilane, CAS number 18171-11-4. The

information is intended for professionals in research and development, particularly in the fields

of organic synthesis, materials science, and drug discovery.

Chemical and Physical Properties
(Chloromethyl)isopropoxydimethylsilane is a functionalized organosilane that serves as a

versatile reagent in various chemical transformations. Its key physical and chemical properties

are summarized in the table below for easy reference.
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Property Value Reference

CAS Number 18171-11-4

Molecular Formula C₆H₁₅ClOSi [1]

Molecular Weight 166.72 g/mol [1]

Appearance
Colorless and transparent

liquid

Boiling Point 64-66 °C at 54 mmHg [2]

Density 0.926 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.415 [2]

Flash Point 83 °F (28.3 °C) [3]

Synonyms

(Chloromethyl)dimethylisoprop

oxysilane,

(Isopropoxydimethylsilyl)methy

l chloride

[1]

Synthesis and Experimental Workflow
The primary route for the synthesis of (Chloromethyl)isopropoxydimethylsilane involves the

reaction of a chlorosilane precursor with isopropanol. A generalized experimental workflow is

presented below.
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A generalized workflow for the synthesis of (Chloromethyl)isopropoxydimethylsilane.

A detailed experimental protocol for a similar compound, chloro(chloromethyl)dimethylsilane,

involves the chlorination of chlorotrimethylsilane with sulfuryl chloride in the presence of a

radical initiator like benzoyl peroxide. The reaction mixture is refluxed, and the product is then

isolated by distillation. For the specific synthesis of (Chloromethyl)isopropoxydimethylsilane, a

subsequent reaction with isopropanol in the presence of a base to scavenge the generated HCl

is a plausible next step.
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Key Applications and Experimental Protocols
(Chloromethyl)isopropoxydimethylsilane is primarily utilized as a precursor for the formation of

a Grignard reagent, which then serves as a nucleophilic source of the "

(isopropoxydimethylsilyl)methyl" group. This functionality is valuable in organic synthesis for

the introduction of a silicon-containing moiety.

Formation of the Grignard Reagent
The reaction of (Chloromethyl)isopropoxydimethylsilane with magnesium metal in an

anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF), yields the

corresponding Grignard reagent, (isopropoxydimethylsilyl)methylmagnesium chloride.

Experimental Protocol: Formation of (isopropoxydimethylsilyl)methylmagnesium chloride

(General Procedure)

Apparatus: A flame-dried, three-necked round-bottom flask equipped with a reflux condenser,

a pressure-equalizing dropping funnel, a magnetic stirrer, and an inert gas (argon or

nitrogen) inlet.

Reagents:

(Chloromethyl)isopropoxydimethylsilane (1.0 equivalent)

Magnesium turnings (1.2 equivalents)

Anhydrous diethyl ether or THF

A small crystal of iodine (as an initiator)

Procedure:

Place the magnesium turnings and the iodine crystal in the reaction flask under an inert

atmosphere.

Add a small amount of the anhydrous solvent to cover the magnesium.
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Dissolve the (Chloromethyl)isopropoxydimethylsilane in the anhydrous solvent in the

dropping funnel.

Add a small portion of the silane solution to the magnesium suspension to initiate the

reaction, which is indicated by the disappearance of the iodine color and gentle refluxing.

Once initiated, add the remaining silane solution dropwise at a rate that maintains a gentle

reflux.

After the addition is complete, continue to stir the mixture at room temperature or with

gentle heating for 1-2 hours to ensure complete formation of the Grignard reagent. The

resulting solution of (isopropoxydimethylsilyl)methylmagnesium chloride is then ready for

use in subsequent reactions.[4]

Reactants
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Reaction under Inert Atmosphere
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Workflow for the formation of the Grignard reagent.

Reactions with Electrophiles
The generated Grignard reagent is a potent nucleophile and can react with a wide range of

electrophiles, such as aldehydes, ketones, and esters, to form new carbon-carbon bonds.
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Experimental Protocol: Reaction with an Aldehyde (General Procedure)

Apparatus: Standard laboratory glassware for inert atmosphere reactions.

Reagents:

Solution of (isopropoxydimethylsilyl)methylmagnesium chloride (from the previous step)

Aldehyde (1.0 equivalent)

Anhydrous diethyl ether or THF

Saturated aqueous ammonium chloride solution for quenching

Procedure:

Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

Dissolve the aldehyde in anhydrous diethyl ether or THF and add it dropwise to the stirred

Grignard solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

Combine the organic layers, dry over an anhydrous drying agent (e.g., MgSO₄), filter, and

concentrate under reduced pressure to yield the crude product, which can then be purified

by chromatography.[4]

Suppliers
(Chloromethyl)isopropoxydimethylsilane is commercially available from various chemical

suppliers. Below is a list of some potential suppliers. It is recommended to contact them directly

for current availability and pricing.
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Sigma-Aldrich (Merck)[5]

Santa Cruz Biotechnology[1]

BLD Pharm[6]

HENAN NEW BLUE CHEMICAL CO.,LTD[3]

Daken Chem

Parchem

Apollo Scientific

Alfa Chemistry

iChemical[7]

ECHEMI

Acmec Biochemical

Safety Information
(Chloromethyl)isopropoxydimethylsilane is a flammable liquid and should be handled with

appropriate safety precautions in a well-ventilated fume hood. It is irritating to the eyes,

respiratory system, and skin. Personal protective equipment, including safety goggles, gloves,

and a lab coat, should be worn at all times. For detailed safety information, please refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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